Cas no 19022-43-6 (Benzeneacetic acid, a,2-dihydroxy-, ion(1-))

• Product Name: Benzeneacetic acid, a,2-dihydroxy-, ion(1-)
• CAS No: 19022-43-6
• MF: C₈H₇O₄
• MW: 167.138782739639
• CID: 203874
• PubChem ID: 161262
• Update Time: 2025-04-19

Benzeneacetic acid, a,2-dihydroxy-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,2-dihydroxy-, ion(1-)
• 2-hydroxy-2-(2-hydroxyphenyl)acetate
• 2-Hydroxymandelic acid
• alpha,2-Dihydroxybenzeneacetic acid, ion(1-)
• hydroxy(2-hydroxyphenyl)acetate
• hydroxy(2-hydroxyphenyl)acetato
• ortho-Hydroxymandelic acid
• 19022-43-6

• Inchi： 1S/C8H8O4/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)/p-1
• InChI Key： TWLSOWAQVSIFIF-UHFFFAOYSA-M
• SMILES： OC(C(=O)[O-])C1C=CC=CC=1O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 167.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: g/cm3
• Boiling Point: 397.5°Cat760mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.637
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids